Cas no 83242-09-5 (1,4-Naphthalenedicarbonitrile, 1,2-dihydro-2-(phenylmethyl)-, trans-)

• Product name: 1,4-Naphthalenedicarbonitrile, 1,2-dihydro-2-(phenylmethyl)-, trans-
• CAS No: 83242-09-5
• MF: C₁₉H₁₄N₂
• MW: 270.327864170074
• CID: 1807543
• PubChem ID: 13979072

1,4-Naphthalenedicarbonitrile, 1,2-dihydro-2-(phenylmethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedicarbonitrile, 1,2-dihydro-2-(phenylmethyl)-, trans-
• (1S,2R)-2-Benzyl-1,2-dihydronaphthalene-1,4-dicarbonitrile
• DTXSID90553696
• 83242-09-5

• Inchi： InChI=1S/C19H14N2/c20-12-16-11-15(10-14-6-2-1-3-7-14)19(13-21)18-9-5-4-8-17(16)18/h1-9,11,15,19H,10H2/t15-,19+/m1/s1
• InChI Key： LZVSBTLVHASVIJ-BEFAXECRSA-N
• SMILES： C1=CC=C(C=C1)CC2C=C(C3=CC=CC=C3C2C#N)C#N

Computed Properties

• Exact Mass: 270.115698455g/mol
• Monoisotopic Mass: 270.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 3.6